Cas no 189765-98-8 (Vinyl Acetate-d6)

Vinyl Acetate-d6 structure
Vinyl Acetate-d6 structure
Product Name:Vinyl Acetate-d6
CAS No:189765-98-8
MF:C4H6O2
MW:92.126211643219
CID:115708
PubChem ID:102602259
Update Time:2025-04-18

Vinyl Acetate-d6 Chemical and Physical Properties

Names and Identifiers

    • Acetic-2,2,2-d3 acid,ethenyl-1,2,2-d3 ester
    • VINYL ACETATE-D6
    • D98500
    • 1,2,2-Trideuterioethenyl 2,2,2-trideuterioacetate
    • 189765-98-8
    • Vinyl Acetate-d6
    • Inchi: 1S/C4H6O2/c1-3-6-4(2)5/h3H,1H2,2H3/i1D2,2D3,3D
    • InChI Key: XTXRWKRVRITETP-QNYGJALNSA-N
    • SMILES: O(/C(/[2H])=C(\[2H])/[2H])C(C([2H])([2H])[2H])=O

Computed Properties

  • Exact Mass: 92.074
  • Monoisotopic Mass: 92.074
  • Isotope Atom Count: 6
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 6
  • Rotatable Bond Count: 2
  • Complexity: 65.9
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 26.3A^2

Experimental Properties

  • PSA: 26.30000
  • LogP: 0.69300

Vinyl Acetate-d6 Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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$ 64.00 2023-09-05
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$87.00 2023-05-17
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V368701-100mg
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$144.00 2023-05-17

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